Cas no 2034574-77-9 (N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-(4-fluorophenoxy)benzamide)

• Product Name: N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-(4-fluorophenoxy)benzamide
• CAS No: 2034574-77-9
• MF: C₂₃H₂₅FN₆O₂
• MW: 436.482007741928
• CID: 6135200
• PubChem ID: 121138006
• Update Time: 2025-07-16

N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-(4-fluorophenoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-(4-fluorophenoxy)benzamide
• N-((4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-3-(4-fluorophenoxy)benzamide
• AKOS032457080
• 2034574-77-9
• N-[[4-(dimethylamino)-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl]methyl]-3-(4-fluorophenoxy)benzamide
• N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-3-(4-fluorophenoxy)benzamide
• F6438-3676

• Inchi： 1S/C23H25FN6O2/c1-29(2)22-26-20(27-23(28-22)30-12-3-4-13-30)15-25-21(31)16-6-5-7-19(14-16)32-18-10-8-17(24)9-11-18/h5-11,14H,3-4,12-13,15H2,1-2H3,(H,25,31)
• InChI Key： SJPYEOCNPJFYFV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1=CC=CC(=C1)C(NCC1=NC(N(C)C)=NC(=N1)N1CCCC1)=O

Computed Properties

• Exact Mass: 436.20230222g/mol
• Monoisotopic Mass: 436.20230222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.5Ų

Additional information on N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-(4-fluorophenoxy)benzamide

Comprehensive Analysis of N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-(4-fluorophenoxy)benzamide (CAS No. 2034574-77-9)

The compound N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-(4-fluorophenoxy)benzamide (CAS No. 2034574-77-9) is a sophisticated triazine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a dimethylamino group, a pyrrolidin-1-yl moiety, and a 4-fluorophenoxy benzamide segment, makes it a compelling subject for scientific exploration. Researchers are increasingly interested in its structure-activity relationship (SAR) and potential applications in drug discovery.

In recent years, the demand for triazine-based compounds has surged due to their versatility in medicinal chemistry. The presence of a fluorophenoxy group in this molecule enhances its binding affinity to biological targets, a feature highly sought after in the development of kinase inhibitors and GPCR modulators. This aligns with current trends in precision medicine, where small-molecule therapeutics are designed for specific molecular pathways. The compound’s CAS No. 2034574-77-9 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening campaigns.

From a synthetic chemistry perspective, the incorporation of a pyrrolidin-1-yl ring into the 1,3,5-triazine core introduces steric and electronic effects that can fine-tune pharmacokinetic properties. This is particularly valuable in optimizing oral bioavailability and metabolic stability, two critical parameters in drug development. Computational studies suggest that the 4-fluorophenoxy substituent may contribute to improved blood-brain barrier (BBB) penetration, a hot topic in neuroscience research.

The agrochemical sector also shows interest in N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-(4-fluorophenoxy)benzamide due to its structural resemblance to herbicidal triazine compounds. Its potential as a plant growth regulator or pesticide intermediate is under investigation, especially in the context of sustainable agriculture. The fluorine atom’s role in enhancing lipophilicity and target selectivity is a recurring theme in modern agrochemical design.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the purity and structural integrity of CAS No. 2034574-77-9, ensuring reliable data for downstream applications. The compound’s solubility profile and thermal stability are also critical for formulation scientists working on drug delivery systems.

In conclusion, N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-3-(4-fluorophenoxy)benzamide represents a multifaceted molecule with cross-disciplinary appeal. Its CAS No. 2034574-77-9 serves as a gateway to deeper scientific inquiries, bridging gaps between medicinal chemistry, agrochemical innovation, and material science. As research progresses, this compound may unlock new opportunities in targeted therapy and green chemistry initiatives.